Cas no 104499-99-2 (2,5-bis(5-iodothiophen-2-yl)thiophene)

• Product name: 2,5-bis(5-iodothiophen-2-yl)thiophene
• CAS No: 104499-99-2
• MF: C₁₂H₆S₃I₂
• MW: 500.17904
• CID: 1143395
• PubChem ID: 184313

2,5-bis(5-iodothiophen-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(5-iodothiophen-2-yl)thiophene
• 5,5''-diiodo-2,2':5',2''-terthiophene
• AC1L4EN2
• AC1Q4PO7
• CTK0H5679
• AG-J-33741
• AR-1G5910
• SureCN498510
• 5,5&quot
• -diiodo-2,2':5',2&quot
• -terthiophene
• ACMC-20c7y8
• 2-iodo-5-[5-(5-iodothiophen-2-yl)thiophen-2-yl]thiophene
• 5,5''-diiodo-2,2':5',2''-terthienyl
• 5,5''-diiodo-[2,2',5',2'']terthiophene
• diiodo-2,2':5',2&quot
• 5,5''-diiodo-2,2':5',2''-terthiophene; AC1L4EN2; AC1Q4PO7; 5,5''-Diiodo-2,2':5',2''-terthiophene; CTK0H5679; AG-J-33741; AR-1G5910; SureCN498510; 5,5" -diiodo-2,2':5',2" -terthiophene; ACMC-20c7y8; 2-iodo-5-[5-(5-iodothiophen-2-yl)thiophen-2-yl]thiophene; 5,5''-diiodo-2,2':5',2''-terthienyl; 5,5''-diiodo-[2,2',5',2'']terthiophene; 5,5" diiodo-2,2':5',2" -terthiophene;
• 2,2':5',2''-Terthiophene, 5,5''-diiodo-
• DTXSID50146508
• G65258
• 104499-99-2
• SCHEMBL498510

• Inchi： InChI=1S/C12H6I2S3/c13-11-5-3-9(16-11)7-1-2-8(15-7)10-4-6-12(14)17-10/h1-6H
• InChI Key： UBTCAGOSLSIKMP-UHFFFAOYSA-N
• SMILES： C1=C(SC(=C1)C2=CC=C(S2)I)C3=CC=C(S3)I

Computed Properties

• Exact Mass: 499.77128
• Monoisotopic Mass: 499.772
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 2.15
• Boiling Point: 483.4°C at 760 mmHg
• Flash Point: 246.2°C
• Refractive Index: 1.767
• PSA: 0
• LogP: 6.41430